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Compound of Interest

Compound Name: 2-(Pyridin-2-ylamino)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties and synthetic methodologies related to 2-(Pyridin-2-ylamino)ethanol. This
compound serves as a valuable building block in medicinal chemistry and materials science.
This document outlines its molecular characteristics and provides an exemplary synthetic
workflow.

Core Molecular Data

The fundamental molecular properties of 2-(Pyridin-2-ylamino)ethanol are summarized
below. These data are critical for stoichiometric calculations in synthesis, analytical
characterization, and computational modeling.

Property Value Source
Molecular Formula C7H10N20 [11[2]
Molecular Weight 138.17 g/mol [1]
Appearance Solid [1][2]

Experimental Protocols
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While specific experimental protocols for the synthesis of 2-(Pyridin-2-ylamino)ethanol can
vary, a general and representative approach involves the reaction of 2-chloropyridine with
ethanolamine. Below is a conceptual laboratory-scale synthesis protocol.

Objective: To synthesize 2-(Pyridin-2-ylamino)ethanol.
Materials:

e 2-chloropyridine

» Ethanolamine

e An appropriate solvent (e.g., N,N-Dimethylformamide - DMF)
e A non-nucleophilic base (e.g., Potassium Carbonate - K2CO3)
» Deionized water

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

Equipment:

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
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Procedure:

¢ Reaction Setup: In a round-bottom flask, dissolve 2-chloropyridine and an excess of
ethanolamine in DMF.

» Addition of Base: Add potassium carbonate to the mixture. The base will act as a scavenger
for the hydrochloric acid formed during the reaction.

e Reaction Conditions: Heat the mixture to reflux and maintain stirring for several hours until
the reaction is complete (monitoring by Thin Layer Chromatography - TLC is recommended).

o Work-up:
o Cool the reaction mixture to room temperature.

Pour the mixture into a separatory funnel containing deionized water and ethyl acetate.

[¢]

[e]

Separate the organic layer.

o

Wash the organic layer sequentially with deionized water and brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate.
 Purification:
o Filter off the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the
crude product.

o Further purification can be achieved by column chromatography or recrystallization to
obtain pure 2-(Pyridin-2-ylamino)ethanol.
Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent
characterization of a target compound like 2-(Pyridin-2-ylamino)ethanol.
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Caption: A generalized workflow for chemical synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ylamino)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023244#2-pyridin-2-ylamino-ethanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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